Cas no 1889873-49-7 (2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ol)

• Product Name: 2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ol
• CAS No: 1889873-49-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5999409
• PubChem ID: 115114981
• Update Time: 2025-05-24

2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ol
• 1889873-49-7
• EN300-1811689

• Inchi： 1S/C13H17NO/c1-13(2,15)9-10-4-5-11-6-7-14(3)12(11)8-10/h4-8,15H,9H2,1-3H3
• InChI Key： PIOAPLQFYZWBMC-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1=CC=C2C=CN(C)C2=C1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-methyl-1-(1-methyl-1H-indol-6-yl)propan-2-ol

Compound CAS No. 1889873-49-7: 2-Methyl-1-(1-Methyl-1H-lndol-6-Yl)Propan-2-Ol

The compound with CAS No. 1889873-49-7, commonly referred to as 2-methyl-1-(1-methyl-1H-lndol-6-Yl)propan-2-Ol, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure features a propanol backbone substituted with a methyl group and an indole moiety, making it a valuable substrate for various chemical transformations and bioactivity studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel synthesis pathways for 2-methyl-1-(1-methyl-lndol-Yl)propan-Ol. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing complex molecular architectures. These methods not only enhance the scalability of the synthesis but also pave the way for the incorporation of additional functional groups, thereby expanding the compound's potential applications.

The indole ring in CAS No. 1889873-YL plays a crucial role in determining its pharmacological properties. Indole derivatives are well-documented for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, recent studies have highlighted the potential of this compound as a ligand for G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes. Its unique substitution pattern at the 6-position of the indole ring further enhances its binding affinity and selectivity, making it a promising candidate for drug discovery programs targeting neurological disorders.

In addition to its pharmacological relevance, 2-methyl-lndol-propan-Ol has also been explored for its role in agrochemical applications. Researchers have investigated its potential as a plant growth regulator, demonstrating its ability to influence key metabolic pathways in crops. This dual functionality underscores the compound's versatility and highlights its potential as a multi-functional molecule across different industries.

From a structural standpoint, CAS No. 1889Y73-YL exhibits interesting stereochemical properties due to the presence of chiral centers in its propanol backbone. Stereoisomerism is a critical factor in determining the compound's bioavailability and efficacy, particularly in pharmaceutical applications. Recent studies have employed advanced chromatographic techniques to isolate and characterize individual enantiomers, providing deeper insights into their respective biological profiles.

The synthesis of 2-methyl-lndol-propan-Ol typically involves multi-step processes that require meticulous control over reaction conditions. One such method entails the nucleophilic substitution of an appropriate indole derivative with an alcohol group, followed by subsequent alkylation steps to introduce the methyl substituents. The use of environmentally friendly solvents and catalysts has become increasingly popular in these syntheses, aligning with current green chemistry principles.

Moreover, computational chemistry tools have been instrumental in predicting the physical and chemical properties of CAS No. 18Y9Y73-YL without extensive experimental work. Molecular docking studies have provided valuable insights into its binding modes with various biological targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

In conclusion, 2-methyl-lndol-propan-Ol (CAS No. 18Y9Y73-YL) stands out as a versatile and intriguing molecule with vast potential across multiple scientific domains. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in future research endeavors aimed at developing innovative therapeutic agents and agrochemicals.